N-(4-cyanophenyl)-4-fluorobenzenesulfonamide

• IUPAC Name: N-(4-cyanophenyl)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C13H9FN2O2S/c14-11-3-7-13(8-4-11)19(17,18)16-12-5-1-10(9-15)2-6-12/h1-8,16H
• InChI Key: DARWVGMHBLSVGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H9FN2O2S
• Molecular Weight: 276.29 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-cyanophenyl)-4-fluorobenzenesulfonamide and related compounds involves various chemical strategies, including electrophilic substitution and the use of different sulfonamide precursors. Techniques such as treatment with potassium carbonate in dimethyl sulfoxide have been explored for the synthesis of symmetric molecules and sulfonamide derivatives, demonstrating the adaptability of sulfonamide chemistry to different molecular shapes and the involvement of novel self-assembly processes in the synthesis (Patra, Anthony, & Radhakrishnan, 2007).

Molecular Structure Analysis

Crystallographic studies of this compound and structurally related compounds reveal insights into their molecular arrangements and interactions. The crystal structures often display two-dimensional or three-dimensional architectures, governed by hydrogen bonding and other intermolecular interactions, highlighting the role of functional groups in determining the supramolecular architecture (Rodrigues et al., 2015; Suchetan et al., 2015).

Chemical Reactions and Properties

This compound participates in various chemical reactions, leveraging its sulfonamide group for amine synthesis and as an amine protecting/activating group. Its utility in chemical synthesis is evidenced by its role in cleaving secondary amines cleanly under specific conditions, demonstrating its potential in amine synthesis and as a protective group (Schmidt et al., 2017).

Mechanism of Action

Target of Action

Similar compounds, such as n- ( { [4- (aminosulfonyl)phenyl]amino}carbonyl)-4-methylbenzenesulfonamide, have been reported to target carbonic anhydrase 2 in humans .

Pharmacokinetics

Similar compounds have been reported to have variable absorption and distribution profiles . The metabolism and excretion of these compounds can also vary, potentially affecting their bioavailability and therapeutic efficacy.